Cas no 1261448-69-4 (2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone)
2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone
-
- Inchi: 1S/C10H7BrF3IO2/c1-5(11)9(16)7-3-2-6(15)4-8(7)17-10(12,13)14/h2-5H,1H3
- InChI Key: QLFSDIXWISNNMS-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)OC(F)(F)F)C(C(C)Br)=O
Computed Properties
- Exact Mass: 421.86262 g/mol
- Monoisotopic Mass: 421.86262 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3
- Molecular Weight: 422.96
2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013032901-250mg |
2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone |
1261448-69-4 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A013032901-500mg |
2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone |
1261448-69-4 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013032901-1g |
2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone |
1261448-69-4 | 97% | 1g |
$1490.00 | 2023-09-03 |
2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone
Comprehensive Introduction to 2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261448-69-4)
2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261448-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula includes a bromo substituent, an iodo group, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers often explore its applications in drug discovery, material science, and catalysis, aligning with current trends in green chemistry and sustainable synthesis.
The compound's CAS No. 1261448-69-4 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory compliance. Its propiophenone backbone is particularly valuable for designing bioactive molecules, as it mimics natural ketone frameworks found in many therapeutic agents. Recent studies highlight its potential in fluorinated compound synthesis, a hot topic due to the rising demand for fluorine-containing pharmaceuticals with enhanced metabolic stability.
In the context of AI-driven drug design, 2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone is frequently discussed in computational chemistry forums. Researchers leverage machine learning models to predict its reactivity and optimize synthetic routes, addressing common search queries like "efficient synthesis of halogenated propiophenones" or "applications of trifluoromethoxy groups in medicinal chemistry." These discussions often emphasize the compound's role in high-throughput screening and fragment-based drug discovery.
From an industrial perspective, the compound's halogen-rich structure makes it a candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in API manufacturing. Its iodo and bromo substituents enable selective functionalization, a feature highly sought after in custom synthesis services. This aligns with the growing market for tailor-made intermediates in contract research organizations (CROs).
Environmental and safety considerations are also integral to its profile. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a recurring theme in chemical safety searches. The trifluoromethoxy group's stability under physiological conditions further fuels interest in its use for prodrug development, a niche yet expanding area in pharmaceutical innovation.
In summary, 2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261448-69-4) exemplifies the intersection of structural diversity and practical utility in modern chemistry. Its relevance to cutting-edge research and industrial applications ensures its continued prominence in scientific literature and chemical commerce.
1261448-69-4 (2-Bromo-4'-iodo-2'-(trifluoromethoxy)propiophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)